Cas no 123094-71-3 (7,8-dihydro-3-hydroxy-7-methyl-5(6H)-Quinolinone)

• Product Name: 7,8-dihydro-3-hydroxy-7-methyl-5(6H)-Quinolinone
• CAS No: 123094-71-3
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 1102519
• PubChem ID: 14422734
• Update Time: 2025-06-13

7,8-dihydro-3-hydroxy-7-methyl-5(6H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-3-hydroxy-7-methyl-5(6H)-Quinolinone
• 7,8-dihydro-3-hydroxy-7-methyl-5 (6H)-quinolone
• SCHEMBL8029125
• 3-hydroxy-7-methyl-5,6,7,8-tetrahydroquinolin-5-one
• 123094-71-3
• EN300-6495235
• 7,8-dihydro-3-hydroxy-7-methyl-5(6H)-quinolone
• QUKFVQLIZBMCII-UHFFFAOYSA-N

• Inchi： 1S/C10H11NO2/c1-6-2-9-8(10(13)3-6)4-7(12)5-11-9/h4-6,12H,2-3H2,1H3
• InChI Key： QUKFVQLIZBMCII-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(=CN=C2CC(C)C1)O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 7,8-dihydro-3-hydroxy-7-methyl-5(6H)-Quinolinone

Professional Introduction to 7,8-dihydro-3-hydroxy-7-methyl-5(6H)-Quinolinone (CAS No: 123094-71-3)

7,8-dihydro-3-hydroxy-7-methyl-5(6H)-Quinolinone is a significant compound in the field of pharmaceutical chemistry, exhibiting a rich structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound, identified by its unique chemical signature and molecular formula, has been the subject of extensive studies due to its potential pharmacological properties. The presence of multiple functional groups, including hydroxyl and methyl substituents, contributes to its diverse reactivity and biological activity.

The compound’sCAS No: 123094-71-3 serves as a unique identifier, facilitating precise referencing in scientific literature and industrial applications. Its molecular structure, characterized by a fused ring system with an oxygen atom at the third position, positions it as a promising candidate for further exploration in drug discovery. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, enhancing its accessibility for research purposes.

In the realm of medicinal chemistry, 7,8-dihydro-3-hydroxy-7-methyl-5(6H)-Quinolinone has been investigated for its potential role in addressing various therapeutic challenges. Studies have highlighted its bioactivity in modulating enzymatic pathways and interacting with biological targets relevant to inflammation, cancer, and neurodegenerative diseases. The hydroxyl group at the third position plays a crucial role in these interactions, often serving as a key moiety for binding to specific receptors or enzymes.

Recent research has demonstrated the compound’s efficacy in preclinical models, where it exhibited notable anti-inflammatory and antioxidant properties. These findings have spurred interest in developing derivatives of 7,8-dihydro-3-hydroxy-7-methyl-5(6H)-Quinolinone to enhance its pharmacological profile while maintaining or improving its selectivity. The integration of computational chemistry techniques has further accelerated the design of novel analogs by predicting their binding affinities and pharmacokinetic properties.

The synthesis of 7,8-dihydro-3-hydroxy-7-methyl-5(6H)-Quinolinone involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced catalytic systems have been employed to streamline these processes, reducing the environmental impact and improving cost-efficiency. The development of green chemistry principles in synthetic routes has been particularly beneficial for large-scale production, ensuring compliance with regulatory standards while maintaining sustainability.

The compound’s structural versatility also makes it an attractive scaffold for exploring new chemical entities (NCEs) in drug development. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored biological activities. High-throughput screening (HTS) methodologies have been instrumental in identifying lead compounds derived from 7,8-dihydro-3-hydroxy-7-methyl-5(6H)-Quinolinone, expediting the discovery process.

In conclusion, 7,8-dihydro-3-hydroxy-7-methyl-5(6H)-Quinolinone (CAS No: 123094-71-3) represents a valuable asset in pharmaceutical research due to its structural complexity and potential therapeutic applications. Ongoing studies continue to unravel its mechanisms of action and explore novel derivatives with enhanced efficacy and reduced side effects. As synthetic techniques evolve and computational tools become more sophisticated, the future prospects for this compound appear promising in addressing unmet medical needs.